Cas no 732245-99-7 (5-Isocyanato-2-methylpyridine)

• Product Name: 5-Isocyanato-2-methylpyridine
• CAS No: 732245-99-7
• MF: C₇H₆N₂O
• MW: 134.13534116745
• CID: 562168
• PubChem ID: 7330505
• Update Time: 2025-04-19

5-Isocyanato-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-isocyanato-2-methyl-Pyridine
• 5-Isocyanato-2-methylpyridine
• Pyridine,5-isocyanato-2-methyl-
• 2-methyl-5-isocyanatopyridine
• 3-isocyanato-6-methylpyridine
• 6-methylpyridine-3-isocyanate
• PYRIDINE,5-ISOCYANATO-2-METHYL
• AB43377
• FT-0744822
• 732245-99-7
• BS-29321
• DTXSID20428540
• SCHEMBL398915
• CS-0182881
• A837753
• E82286
• A1-05034
• 5-isocyanato2-methyl-pyridine
• AKOS006230740
• EN300-174944
• WWBMYUQLNXLJJC-UHFFFAOYSA-N
• DB-007064

• Inchi： 1S/C7H6N2O/c1-6-2-3-7(4-8-6)9-5-10/h2-4H,1H3
• InChI Key： WWBMYUQLNXLJJC-UHFFFAOYSA-N
• SMILES： O=C=NC1=CN=C(C)C=C1

Computed Properties

• Exact Mass: 134.04800
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.09
• Boiling Point: 203.9°C at 760 mmHg
• Flash Point: 77.1°C
• Refractive Index: 1.55
• PSA: 42.32000
• LogP: 1.35730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines